Cas no 175205-28-4 (1-(4-Isobutylphenyl)-3-(4-(trifluoromethyl)phenyl)prop-2-en-1-one)

• Product Name: 1-(4-Isobutylphenyl)-3-(4-(trifluoromethyl)phenyl)prop-2-en-1-one
• CAS No: 175205-28-4
• MF: C₂₀H₁₉F₃O
• MW: 332.359476327896
• CID: 111906
• PubChem ID: 5709420
• Update Time: 2025-04-18

1-(4-Isobutylphenyl)-3-(4-(trifluoromethyl)phenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Isobutylphenyl)-3-(4-(trifluoromethyl)phenyl)prop-2-en-1-one
• 1-(4-Isobutylphenyl)-3-[4-(trifluoroMethyl)phenyl]prop-2-en-1-one
• 1-[4-(2-methylpropyl)phenyl]-3-[4-(trifluoromethyl)phenyl]prop-2-en-1-one
• 2-Propen-1-one,1-[4-(2-methylpropyl)phenyl]-3-[4-(trifluoromethyl)phenyl]-
• 2-Propen-1-one,1-[4-(2-methylpropyl)phenyl]-3-[4-(trifluoromethyl)phenyl]
• NCTTXOGDBHGOMM-KPKJPENVSA-N
• 2-Propen-1-one, 1-[4-(2-methylpropyl)phenyl]-3-[4-(trifluoromethyl)phenyl]-
• 175205-28-4
• (E)-1-(4-isobutylphenyl)-3-(4-(trifluoromethyl)phenyl)prop-2-en-1-one
• SCHEMBL25367255

• Inchi： 1S/C20H19F3O/c1-14(2)13-16-3-8-17(9-4-16)19(24)12-7-15-5-10-18(11-6-15)20(21,22)23/h3-12,14H,13H2,1-2H3/b12-7+
• InChI Key： NCTTXOGDBHGOMM-KPKJPENVSA-N
• SMILES： FC(C1C=CC(=CC=1)/C=C/C(C1C=CC(=CC=1)CC(C)C)=O)(F)F

Computed Properties

• Exact Mass: 332.13900
• Monoisotopic Mass: 332.13879971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.147
• Melting Point: 85-87°C
• Boiling Point: 408.1°Cat760mmHg
• Flash Point: 247.5°C
• Refractive Index: 1.54
• PSA: 17.07000
• LogP: 5.80000